3-[(5-Chlorothiophen-2-yl)methoxy]azetidine

• Molecular Formula: C8H10ClNOS
• Molecular Weight: 203.69 g/mol
• IUPAC Name: 3-[(5-chlorothiophen-2-yl)methoxy]azetidine
• InChI: InChI=1S/C8H10ClNOS/c9-8-2-1-7(12-8)5-11-6-3-10-4-6/h1-2,6,10H,3-5H2
• InChI Key: QSRPKQAVRGPJGM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OCC2=CC=C(S2)Cl

Description

3-[(5-Chlorothiophen-2-yl)methoxy]azetidine is a chemical compound of significant interest in medicinal chemistry and pharmaceutical research, particularly in the development of novel therapeutic agents. This molecule features an azetidine ring, a strained four-membered saturated heterocycle known to serve as a valuable scaffold that can improve the potency and physicochemical properties of drug candidates . The azetidine nitrogen can act as a key pharmacophore, often incorporated to interact with biological targets or used as a synthetic handle for further derivatization . The structure is further functionalized with a (5-chlorothiophen-2-yl)methoxy moiety. The thiophene ring is a common bioisostere for phenyl rings, and the chlorine substituent can fine-tune the molecule's electronic properties, lipophilicity, and binding affinity . Compounds containing similar azetidine-heterocycle hybrids have been investigated for a range of biological activities. For instance, research published in "Pharmaceuticals" highlights that azetidin-2-one (beta-lactam) derivatives sharing structural features with this compound have demonstrated potent antiproliferative effects in cancer cell lines by acting as tubulin polymerisation inhibitors, mimicking the mechanism of the vascular targeting agent Combretastatin A-4 . Furthermore, patent literature reveals that azetidine derivatives substituted with aryl and heteroaryl groups, including thiophene, are explored as core structures in novel heterocyclic acrylamides with potential antimicrobial properties . Researchers value this compound as a versatile building block for constructing more complex molecules for use in high-throughput screening and structure-activity relationship (SAR) studies. All chemical products are provided For Research Use Only and are not intended for diagnostic or therapeutic uses.

Preparation Methods

The synthesis of 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine involves several steps. One common synthetic route includes the reaction of 5-chlorothiophene-2-carbaldehyde with azetidine in the presence of a base to form the desired product The reaction conditions typically involve the use of solvents such as dichloromethane or tetrahydrofuran and may require heating to facilitate the reaction

Chemical Reactions Analysis

3-[(5-Chlorothiophen-2-yl)methoxy]azetidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom on the thiophene ring is replaced by other nucleophiles such as amines or thiols.

Scientific Research Applications

3-[(5-Chlorothiophen-2-yl)methoxy]azetidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Mechanism of Action

The mechanism of action of 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine is not fully understood. it is believed to interact with specific molecular targets and pathways in biological systems. The presence of the chlorinated thiophene ring and the azetidine moiety may contribute to its biological activity by facilitating interactions with enzymes, receptors, or other biomolecules .

Comparison with Similar Compounds

3-(4-Chlorophenoxy)azetidine hydrochloride

• Core Structure: Azetidine with a 4-chlorophenoxy substituent.
• Key Differences : Replaces the thiophene moiety with a chlorinated benzene ring.
• Properties: Higher polarity due to the phenolic ether group. Improved water solubility as a hydrochloride salt . Likely reduced metabolic stability compared to thiophene-containing analogs due to phenyl group susceptibility to oxidation.

3-[(3-Chloro-4-fluorophenyl)methoxy]azetidine

• Core Structure : Azetidine with a 3-chloro-4-fluorobenzyloxy group.
• Key Differences : Dual halogen substitution (Cl, F) on the benzene ring.
• Properties: Enhanced lipophilicity compared to monohalogenated analogs. Potential for altered binding affinity in biological systems due to fluorine’s electronegativity .

Table 1: Comparison of Azetidine Derivatives

Compound	Substituent	Molecular Weight	Solubility	Key Features
3-[(5-Chlorothiophen-2-yl)methoxy]azetidine	5-Chlorothiophen-2-ylmethoxy	~215.7	Moderate (predicted)	Thiophene enhances π-π interactions
3-(4-Chlorophenoxy)azetidine HCl	4-Chlorophenoxy	220.10	High (salt form)	Polar, bioactive scaffold potential
3-[(3-Chloro-4-fluorophenyl)methoxy]azetidine	3-Cl-4-F-benzyloxy	~233.6	Low	Dual halogenation alters reactivity

Heterocyclic Analogs: Thiophene-Containing Compounds

(E)-1-(5-Chlorothiophen-2-yl)-3-(thiophen-2-yl)-2-propen-1-one

• Core Structure : Chalcone with 5-chlorothiophene and thiophene substituents.
• Key Differences: Propenone backbone vs. azetidine.
• Properties: Exhibits nonlinear optical (NLO) properties due to extended π-conjugation . Higher planarity compared to the azetidine derivative, influencing solid-state packing.

Thiazolidinedione Derivatives (e.g., 5k, 5h)

• Core Structure : Thiazolidine-2,4-dione with arylidene substituents.
• Key Differences : Five-membered thiazolidinedione vs. azetidine.
• Properties: Known for antidiabetic activity (e.g., troglitazone analogs). Bromo/chloro substituents on arylidene groups modulate electronic effects and bioactivity .

Table 2: Heterocyclic Analogs

Compound	Core Structure	Substituents	Key Properties
Target Compound	Azetidine	5-Chlorothiophen-2-yl	Rigid, potential CNS activity
(E)-1-(5-Chlorothiophen-2-yl)-chalcone	Chalcone	Thiophene, Cl	NLO properties, high conjugation
5k (Thiazolidinedione)	Thiazolidine-2,4-dione	4-Bromophenyl	Antidiabetic scaffold potential

Functional Group Analogs: Ether-Linked Compounds

4-[(4-Bromophenyl)methoxy]piperidine HCl

• Core Structure : Piperidine with 4-bromobenzyloxy group.
• Key Differences : Six-membered piperidine vs. azetidine.
• Properties :
  • Reduced ring strain compared to azetidine, lowering reactivity.
  • Bromine’s steric bulk may hinder binding in biological targets .

Biological Activity

3-[(5-Chlorothiophen-2-yl)methoxy]azetidine is a chemical compound featuring a unique structure that includes an azetidine ring and a 5-chlorothiophen-2-yl group linked via a methoxy group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anticancer properties.

Antimicrobial Properties

Research indicates that 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine exhibits significant antimicrobial activity . The mechanism involves interaction with specific molecular targets, including enzymes and receptors, which modulate their activity leading to various pharmacological effects. Studies have shown that this compound can effectively inhibit the growth of certain bacterial strains, making it a candidate for further development in antimicrobial therapies.

Anticancer Activity

The compound has also been investigated for its anticancer properties . Preliminary studies suggest that it may induce apoptosis in cancer cell lines through mechanisms involving cell cycle arrest and modulation of apoptosis-related proteins. Specifically, it has shown promising results against human breast cancer cell lines, indicating its potential as an alternative therapeutic agent for cancer treatment .

The biological activity of 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine is attributed to its ability to bind selectively to certain enzymes or receptors. This selective binding suggests potential pathways for therapeutic intervention, particularly in targeting specific cancer types or microbial infections.

Synthesis and Optimization

The synthesis of 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine typically involves the reaction of 5-chloro-2-thiophenemethanol with azetidine. The process requires bases such as sodium hydride or potassium carbonate and is conducted in solvents like dimethylformamide or tetrahydrofuran. Optimizing reaction conditions such as temperature and stirring time is crucial for maximizing yield and purity.

Comparative Analysis with Similar Compounds

The biological activity of 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine can be compared with similar azetidine derivatives. For instance, studies on other azetidin-based compounds have indicated varying degrees of anticancer activity, suggesting that structural modifications can significantly impact efficacy .

Compound Name	Biological Activity	Notable Effects
3-[(5-Chlorothiophen-2-yl)methoxy]azetidine	Antimicrobial, Anticancer	Inhibits bacterial growth; induces apoptosis in cancer cells
3-Chloro-Azetidin-2-one Derivatives	Anticancer	Effective against breast cancer cell lines

Future Directions

Ongoing research aims to elucidate the specific molecular targets and mechanisms through which 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine exerts its biological effects. Investigations into its pharmacodynamics are crucial for understanding its therapeutic potential and optimizing its use in clinical settings .

Q & A

Q. What are the key challenges in synthesizing 3-[(5-Chlorothiophen-2-yl)methoxy]azetidine, and how can reaction conditions be optimized?

The synthesis typically involves coupling 5-chlorothiophen-2-ylmethanol with an azetidine derivative. Challenges include controlling regioselectivity during ether bond formation and managing the hygroscopic nature of intermediates. Optimization strategies include:

• Using anhydrous solvents (e.g., THF or DMF) to prevent hydrolysis of intermediates .
• Employing bases like sodium hydride or potassium carbonate to deprotonate hydroxyl groups and drive the reaction .
• Monitoring reaction progress via TLC or HPLC to minimize side products .

Q. What spectroscopic techniques are recommended for characterizing this compound?

Key methods include:

• NMR spectroscopy : $^1$H and $^13$C NMR to confirm the azetidine ring structure and thiophene substitution pattern. The methoxy group’s singlet at ~3.5–4.0 ppm and thiophene protons at ~6.5–7.5 ppm are diagnostic .
• Mass spectrometry (HRMS) : To verify molecular ion peaks (e.g., [M+H]+ for C$_8$H$_{10}$ClNOS) and isotopic patterns consistent with chlorine .
• FT-IR : Absorption bands at ~1100–1250 cm$^{-1}$ for C-O-C ether linkages and ~700 cm$^{-1}$ for C-S bonds .

Q. How can researchers assess the compound’s stability under varying storage conditions?

Conduct accelerated stability studies:

• Store samples at 4°C, 25°C, and 40°C with controlled humidity (e.g., 60% RH) for 1–3 months.
• Analyze degradation products via LC-MS and compare with fresh batches.
• Note: The azetidine ring’s strain may predispose it to hydrolysis; thus, inert atmosphere storage is recommended .

Advanced Research Questions

Q. How can computational chemistry guide the design of analogs with improved bioactivity?

• Density Functional Theory (DFT) : Calculate electron distribution in the thiophene and azetidine moieties to predict sites for electrophilic/nucleophilic modification .
• Molecular docking : Screen analogs against target proteins (e.g., kinases or GPCRs) to prioritize synthesis. For example, substituents on the azetidine ring may enhance binding affinity to hydrophobic pockets .
• ADMET prediction : Use tools like SwissADME to optimize logP (target ~2–3) and reduce CYP450 inhibition risks .

Q. What experimental strategies resolve contradictions in reported biological activity data?

Discrepancies may arise from assay conditions or impurity profiles. Mitigation approaches include:

• Orthogonal assays : Validate cytotoxicity (e.g., MTT assay) and target engagement (e.g., SPR or thermal shift assays) across multiple cell lines .
• Impurity profiling : Use preparative HPLC to isolate minor components and test their bioactivity independently .
• Structural analogs : Compare activity of 3-[(5-Cl-thiophene)methoxy]azetidine with its 5-F or 5-Br derivatives to identify substituent-specific effects .

Q. How can reaction engineering improve scalability while maintaining yield?

• Flow chemistry : Continuous flow systems enhance heat/mass transfer for exothermic azetidine coupling steps, reducing byproduct formation .
• DoE (Design of Experiments) : Apply factorial design to optimize variables (e.g., temperature, solvent ratio, catalyst loading) and identify critical process parameters .
• In-line analytics : Use PAT (Process Analytical Technology) tools like Raman spectroscopy for real-time monitoring of intermediate concentrations .

Q. What methodologies validate the compound’s mechanism of action in complex biological systems?

• Chemical proteomics : Use photoaffinity labeling or activity-based protein profiling (ABPP) to identify cellular targets .
• CRISPR-Cas9 screens : Knock out candidate targets in cell lines to confirm loss of compound efficacy .
• Metabolomics : Track changes in metabolic pathways (e.g., via LC-MS) to infer downstream effects of target modulation .

Methodological Considerations

Q. How should researchers handle discrepancies between computational predictions and experimental results?

• Force field calibration : Re-parameterize molecular dynamics simulations using experimental data (e.g., crystallographic binding poses) .
• Solvent effects : Include explicit solvent molecules in docking studies to account for hydrophobic/hydrophilic interactions .
• Conformational sampling : Use enhanced sampling techniques (e.g., metadynamics) to explore azetidine ring flexibility .

Q. What safety protocols are critical when working with this compound?

• PPE : Wear nitrile gloves, goggles, and lab coats to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods during synthesis to avoid inhalation of volatile intermediates (e.g., thiophene derivatives) .
• Waste disposal : Neutralize acidic/basic residues before disposal and segregate halogenated waste .